Cas no 1821329-21-8 (4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride)

• Product Name: 4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride
• CAS No: 1821329-21-8
• MF: C₁₁H₁₄Cl₂FN
• MW: 250.139964580536
• CID: 5082028
• PubChem ID: 118483513
• Update Time: 2025-10-24

4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride
• 4-(2-chloro-5-fluorophenyl)piperidine;hydrochloride
• 4-(2-chloro-5-fluorophenyl)piperidine HCl
• GNMLNGRZKTVDLN-UHFFFAOYSA-N
• SCHEMBL17223035
• 1821329-21-8

• Inchi： 1S/C11H13ClFN.ClH/c12-11-2-1-9(13)7-10(11)8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H
• InChI Key： GNMLNGRZKTVDLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1CCNCC1)F.Cl

Computed Properties

• Exact Mass: 249.0487330g/mol
• Monoisotopic Mass: 249.0487330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride

Comprehensive Overview of 4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride (CAS No. 1821329-21-8)

4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride (CAS No. 1821329-21-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and substituted phenyl ring, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated and chlorinated aromatic compounds like 4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride has surged due to their enhanced stability and bioavailability. These attributes align with current trends in medicinal chemistry, where halogenated compounds are leveraged to improve drug efficacy and reduce side effects. The compound’s CAS number 1821329-21-8 serves as a unique identifier, ensuring precise referencing in academic and industrial settings.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. Optimizing these processes is critical for scaling up production while maintaining high purity standards. Advanced techniques such as column chromatography and recrystallization are often employed to achieve the desired chemical integrity. Additionally, the compound’s solubility and stability under various conditions are key parameters investigated by researchers.

The pharmacological potential of 4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride is another hot topic. Preliminary studies suggest its relevance in modulating central nervous system (CNS) receptors, making it a candidate for treating conditions like anxiety and depression. This aligns with the growing focus on mental health therapeutics, a trending subject in both scientific literature and public discourse. However, further in vitro and in vivo studies are necessary to validate these hypotheses.

From an industrial perspective, the compound’s cost-effectiveness and scalability are critical factors. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact during production. This approach resonates with the global push toward sustainable chemistry, a theme frequently highlighted in conferences and publications.

In summary, 4-(2-Chloro-5-fluorophenyl)piperidine Hydrochloride (CAS No. 1821329-21-8) represents a versatile and promising compound in modern research. Its unique chemical profile, combined with its potential therapeutic applications, positions it as a subject of ongoing exploration. As the scientific community continues to unravel its properties, this compound is likely to play a pivotal role in advancing drug development and material science.